7-Hydroxy-3-iodo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-Hydroxy-3-iodo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one” is a compound with the CAS Number: 2411315-04-1 . It has a molecular weight of 279.04 . The compound is a powder and is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The IUPAC name of the compound is 7-hydroxy-3-iodo-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one . The InChI code is 1S/C6H6IN3O2/c7-3-1-9-10-4(11)2-8-6(12)5(3)10/h1,4,11H,2H2,(H,8,12) .Physical and Chemical Properties Analysis
The compound is a powder and is stored at a temperature of 4 degrees Celsius . It has a molecular weight of 279.04 .Scientific Research Applications
Heterocyclic Chemistry
- The compound is involved in the study of novel heterocyclic systems, such as the synthesis of spiro-fused azirino-pyrazolones, where it contributes to understanding the structure and reactivity of these unique chemical frameworks. The synthesis and structural elucidation of such compounds are critical for developing new materials and pharmaceuticals (Holzer et al., 2003).
Antibacterial and Antifungal Activities
- Derivatives of pyrazolo[1,5-a]pyrazin compounds have been investigated for their antimicrobial properties. Research in this area focuses on the synthesis of new compounds and evaluating their effectiveness against various Gram-negative, Gram-positive bacteria, and fungi, which is crucial for the development of new antibiotics (Akbas & Berber, 2005).
Organic Synthesis and Chemical Transformations
- The compound is related to research in organic synthesis, where it serves as a building block or intermediate in the construction of complex molecules. This includes studies on multicomponent condensations, regioselective syntheses, and catalyzed reactions that contribute to the development of efficient synthetic methodologies (Zaremba et al., 2013).
Medicinal Chemistry
- Research in medicinal chemistry explores the synthesis of novel compounds with potential therapeutic applications. This includes the investigation of pyrazolo[1,5-a]pyrazin derivatives for their antibacterial, antifungal, and antimalarial activities, which is vital for discovering new drugs (Kalaria et al., 2014).
Catalysis and Green Chemistry
- The compound is also part of research in catalysis and green chemistry, where it is involved in studies focusing on the development of environmentally friendly and efficient catalytic processes for the synthesis of heterocyclic compounds (Pal et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
7-hydroxy-3-iodo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6IN3O2/c7-3-1-9-10-4(11)2-8-6(12)5(3)10/h1,4,11H,2H2,(H,8,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSBYSNLOSAAEH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N2C(=C(C=N2)I)C(=O)N1)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6IN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.